Cas no 216700-85-5 (diethyl-1,2-oxazole-4-carboxylic acid)
216700-85-5 structure
Product Name:diethyl-1,2-oxazole-4-carboxylic acid
CAS No:216700-85-5
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD04117280
CID:243335
PubChem ID:2758242
Update Time:2025-04-19
diethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 3,5-diethyl-
- 3,5-Diethylisoxazole-4-carboxylic acid
- 3,5-Diethyl-isoxazole-4-carboxylic acid
- AC1MBXPR
- AG-A-48416
- CTK1A0111
- HMS1702C21
- MolPort-000-154-224
- SureCN6560660
- diethyl-1,2-oxazole-4-carboxylic acid
- BAS 13619485
- 7370AD
- ST50321732
- BB 0253308
- 3,5-diethyl-1,2-oxazole-4-carboxylic acid
- SCHEMBL6560660
- CS-B1745
- 4-Isoxazolecarboxylicacid,3,5-diethyl-(9CI)
- AKOS000505697
- 216700-85-5
- MFCD04117280
- CS-13466
- DTXSID80374236
- 3, 5-diethyl-1, 2-oxazole-4-carboxylic acid
- DB-283769
- 4-ISOXAZOLECARBOXYLIC ACID, 3,5-DIETHYL-
-
- MDL: MFCD04117280
- Inchi: 1S/C8H11NO3/c1-3-5-7(8(10)11)6(4-2)12-9-5/h3-4H2,1-2H3,(H,10,11)
- InChI Key: BLZLCWBWUXIGQV-UHFFFAOYSA-N
- SMILES: O1C(CC)=C(C(=O)O)C(CC)=N1
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 290.3±35.0 °C at 760 mmHg
- Flash Point: 129.4±25.9 °C
- PSA: 63.33
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
diethyl-1,2-oxazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
diethyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019985-500mg |
3,5-Diethyl-isoxazole-4-carboxylic acid |
216700-85-5 | 500mg |
2957CNY | 2021-05-07 | ||
| Fluorochem | 020635-250mg |
3,5-Diethyl-isoxazole-4-carboxylic acid |
216700-85-5 | >98% | 250mg |
£160.00 | 2022-03-01 | |
| Fluorochem | 020635-1g |
3,5-Diethyl-isoxazole-4-carboxylic acid |
216700-85-5 | >98% | 1g |
£372.00 | 2022-03-01 | |
| Fluorochem | 020635-2g |
3,5-Diethyl-isoxazole-4-carboxylic acid |
216700-85-5 | >98% | 2g |
£598.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019985-500mg |
3,5-Diethyl-isoxazole-4-carboxylic acid |
216700-85-5 | 500mg |
2957.0CNY | 2021-07-13 | ||
| Chemenu | CM362964-1g |
3,5-Diethylisoxazole-4-carboxylic acid |
216700-85-5 | 95%+ | 1g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | D769972-100mg |
4-Isoxazolecarboxylicacid, 3,5-diethyl- |
216700-85-5 | 95+% | 100mg |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | D769972-250mg |
4-Isoxazolecarboxylicacid, 3,5-diethyl- |
216700-85-5 | 95+% | 250mg |
$200 | 2024-06-07 | |
| eNovation Chemicals LLC | D769972-1g |
4-Isoxazolecarboxylicacid, 3,5-diethyl- |
216700-85-5 | 95+% | 1g |
$370 | 2024-06-07 | |
| eNovation Chemicals LLC | D769972-5g |
4-Isoxazolecarboxylicacid, 3,5-diethyl- |
216700-85-5 | 95+% | 5g |
$1070 | 2024-06-07 |
diethyl-1,2-oxazole-4-carboxylic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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